![molecular formula C24H40O6 B067514 3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid CAS No. 171524-64-4](/img/structure/B67514.png)
3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid, also known as TUDCA, is a bile acid that has been extensively researched for its potential therapeutic effects. TUDCA is a naturally occurring bile acid that is found in small amounts in the human body. However, it can also be synthesized in the laboratory for research purposes.
Scientific Research Applications
Hydrogen-bonded Aggregations
The crystal structures of various oxo-cholic acids, including compounds similar to the specified acid, show a range of supramolecular architectures. These structures are dominated by networks of cooperative hydrogen bonds, forming different packing motifs often supported by weaker interactions (Bertolasi et al., 2005).
Synthesis for Bile Acid Biosynthesis Study
Coenzyme A esters of acids similar to 3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid were synthesized for studying beta-oxidation in bile acid biosynthesis (Kurosawa et al., 2001).
Biotransformation Studies
Biotransformation of compounds like methyl cholate using Aspergillus niger led to the isolation of derivatives including compounds similar to the specified acid. These studies help understand the structural elucidation of new compounds (Al-Aboudi et al., 2009).
Anodic Electrochemical Oxidation
Anodic electrochemical oxidation of cholic acid leads to the formation of several oxo-cholic acids, demonstrating the regioselectivity in the oxidation process and helping understand the oxidation behavior of such compounds (Medici et al., 2001).
Comparative Studies in Bile Salts
Studies of bile salts from various sources, including Arapaima gigas and domestic fowl, have led to the identification of compounds structurally similar to the specified acid. This research is crucial in understanding the diversity and evolution of bile acids in different species (Haslewood & Tökes, 1972; Haslewood, 1971).
Blood-Brain Barrier Permeation Study
Studies on derivatives of similar cholan acids have shown potential in modifying blood-brain barrier permeability, suggesting applications in enhancing the efficacy of central nervous system drugs (Mikov et al., 2004).
Synthesis for Vertebrate Bile Acid Study
Synthesis of compounds like 3alpha,7alpha,14alpha-trihydroxy-5beta-cholan-24-oic acid, a potential primary bile acid in vertebrates, helps in comparative studies and identification of unidentified biliary bile acids in different species (Kakiyama et al., 2004).
Identification in Cholestasis
In the study of cholestasis, bile acids structurally similar to the specified compound were identified in human urine and plasma, revealing new pathways for bile acid metabolism and their role in physiological and pathological conditions (Summerfield et al., 1976).
Properties
171524-64-4 | |
Molecular Formula |
C24H40O6 |
Molecular Weight |
424.6 g/mol |
IUPAC Name |
(4R)-4-[(3R,5S,7R,8R,9S,10R,12S,13R,14S,17R)-3,7,12-trihydroxy-10-(hydroxymethyl)-13-methyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
InChI |
InChI=1S/C24H40O6/c1-13(3-6-21(29)30)16-4-5-17-22-18(11-20(28)23(16,17)2)24(12-25)8-7-15(26)9-14(24)10-19(22)27/h13-20,22,25-28H,3-12H2,1-2H3,(H,29,30)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23-,24-/m1/s1 |
InChI Key |
RFSKRKUKTCLIAV-OWXKUJNZSA-N |
Isomeric SMILES |
C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)CO)O)O)C |
SMILES |
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)CO)O)O)C |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)CO)O)O)C |
physical_description |
Solid |
synonyms |
3,7,12,19-tetrahydroxycholanoic acid 3,7,12,19-THCA 3alpha,7alpha,12alpha,19-tetrahydroxy-5beta-cholan-24-oic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.